N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H25ClN2O2/c1-18(2,3)17(23)21-10-8-14(9-11-21)16(22)20-12-13-4-6-15(19)7-5-13/h4-7,14H,8-12H2,1-3H3,(H,20,22)
• InChI Key: APAVHZTUZAMVBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H25ClN2O2
• Molecular Weight: 336.9 g/mol

Description

“N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide” is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide” typically involves the following steps:

Formation of the piperidine ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the 4-chlorobenzyl group: This step involves the substitution of a hydrogen atom on the piperidine ring with a 4-chlorobenzyl group, often using a nucleophilic substitution reaction.

Attachment of the 2,2-dimethylpropanoyl group: This can be done through an acylation reaction, where the piperidine ring is reacted with 2,2-dimethylpropanoyl chloride in the presence of a base.

Formation of the carboxamide group: This step involves the reaction of the piperidine derivative with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

“N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation can be used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and various nucleophiles or electrophiles can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, including analgesic, anti-inflammatory, or anticancer properties.

Industry: Used in the development of new materials or as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of “N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide” would depend on its specific biological target. Generally, it may interact with specific enzymes, receptors, or other proteins, leading to modulation of biochemical pathways. This interaction can result in various pharmacological effects, such as inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorobenzyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide: can be compared with other piperidine derivatives, such as:

Uniqueness

The uniqueness of “this compound” lies in its specific combination of functional groups, which can confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications.